molecular formula C11H9BrN2 B8369085 2-(Bromomethyl)-5-phenylpyrazine

2-(Bromomethyl)-5-phenylpyrazine

Cat. No.: B8369085
M. Wt: 249.11 g/mol
InChI Key: QOQFDXYXTZNWGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Bromomethyl)-5-phenylpyrazine is a brominated pyrazine derivative featuring a bromomethyl (-CH2Br) substituent at position 2 and a phenyl group at position 3. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. Its structure enables reactivity at multiple electrophilic sites, including the bromomethyl group and the pyrazine ring, making it valuable for cross-coupling reactions, nucleophilic substitutions, and cyclization processes .

Key structural attributes:

  • Pyrazine core: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 2.
  • Bromomethyl group: A reactive site for alkylation or elimination reactions.
  • Phenyl substituent: Enhances steric and electronic effects, influencing crystallization and intermolecular interactions (e.g., π–π stacking) .

Applications include synthesis of β-lactams, amino acids, and antibiotics, leveraging its electrophilic reactivity .

Properties

Molecular Formula

 C11H9BrN2

Molecular Weight

 249.11 g/mol

IUPAC Name

 2-(bromomethyl)-5-phenylpyrazine

InChI

 InChI=1S/C11H9BrN2/c12-6-10-7-14-11(8-13-10)9-4-2-1-3-5-9/h1-5,7-8H,6H2

InChI Key

 QOQFDXYXTZNWGU-UHFFFAOYSA-N

Canonical SMILES

 C1=CC=C(C=C1)C2=NC=C(N=C2)CBr

Origin of Product

 United States

Comparison with Similar Compounds

Structural Analogs and Their Properties

Compound Name Substituents Key Features Applications/Reactivity References
2-(Bromomethyl)-5-phenylpyrazine - BrCH2 at C2
- Ph at C5		 - Electrophilic sites: BrCH2, pyrazine C atoms
- Forms π–π stacks (3.544 Å distance) 		- Precursor for pharmaceuticals
- Cross-coupling reactions
3-Bromo-5-phenylpyrazin-2-amine - Br at C3
- NH2 at C2
- Ph at C5		 - Amine group enhances nucleophilicity
- Stable crystalline form		 - Intermediate in kinase inhibitors
- Requires specific handling (toxic inhalation risk)
2-Bromo-5-trifluoromethylsulfanyl-pyrazine - Br at C2
- SCF3 at C5		 - Strong electron-withdrawing SCF3 group
- High thermal stability		 - Agrochemical intermediates
- Resistant to hydrolysis
5-Bromo-3-methoxypyrazin-2-amine - Br at C5
- OMe at C3
- NH2 at C2		 - Methoxy group increases solubility
- Planar aromatic system		 - Antibacterial agents- Suzuki-Miyaura couplings

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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